Cas no 16335-93-6 (2,6-Pyridinedicarbamicacid, 4-amino-3-nitro-, diethyl ester, monohydrobromide (8CI))
16335-93-6 structure
Product Name:2,6-Pyridinedicarbamicacid, 4-amino-3-nitro-, diethyl ester, monohydrobromide (8CI)
CAS No:16335-93-6
MF:C11H16BrN5O6
MW:394.178641319275
CID:221949
PubChem ID:24190983
Update Time:2025-04-19
2,6-Pyridinedicarbamicacid, 4-amino-3-nitro-, diethyl ester, monohydrobromide (8CI) Chemical and Physical Properties
Names and Identifiers
-
- 2,6-Pyridinedicarbamicacid, 4-amino-3-nitro-, diethyl ester, monohydrobromide (8CI)
- ethyl N-[4-amino-6-(ethoxycarbonylamino)-3-nitropyridin-2-yl]carbamate,hydrobromide
- NSC117638
- NSC-117638
- 16335-93-6
- DTXSID00637971
- Diethyl (4-amino-3-nitropyridine-2,6-diyl)biscarbamate--hydrogen bromide (1/1)
-
- Inchi: 1S/C11H15N5O6.BrH/c1-3-21-10(17)14-7-5-6(12)8(16(19)20)9(13-7)15-11(18)22-4-2;/h5H,3-4H2,1-2H3,(H4,12,13,14,15,17,18);1H
- InChI Key: UCFXFKDUYJGRFZ-UHFFFAOYSA-N
- SMILES: Br.O(CC)C(NC1C(=C(C=C(NC(=O)OCC)N=1)N)[N+](=O)[O-])=O
Computed Properties
- Exact Mass: 313.10235
- Monoisotopic Mass: 393.02840g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 23
- Rotatable Bond Count: 6
- Complexity: 414
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 161Ų
Experimental Properties
- PSA: 158.71
- LogP: 3.91730
2,6-Pyridinedicarbamicacid, 4-amino-3-nitro-, diethyl ester, monohydrobromide (8CI) Related Literature
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
16335-93-6 (2,6-Pyridinedicarbamicacid, 4-amino-3-nitro-, diethyl ester, monohydrobromide (8CI)) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
上海帛亦医药科技有限公司
Gold Member
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
CN Supplier
Bulk